molecular formula C10H23LiNO B8525468 2-Propanamine, N-(1-methylethyl)-, lithium salt, compd. with tetrahydrofuran (1:1:1)

2-Propanamine, N-(1-methylethyl)-, lithium salt, compd. with tetrahydrofuran (1:1:1)

Cat. No.: B8525468
M. Wt: 180.3 g/mol
InChI Key: MACWUZNMKDMGGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Propanamine, N-(1-methylethyl)-, lithium salt, compd. with tetrahydrofuran (1:1:1) is a chemical compound with the molecular formula C10H22LiNO. It is a derivative of lithium diisopropylamide, a strong, non-nucleophilic base widely used in organic synthesis. The compound is typically used in solution form, often in cyclohexane or tetrahydrofuran, and is known for its stability and reactivity in various chemical reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-Propanamine, N-(1-methylethyl)-, lithium salt, compd. with tetrahydrofuran (1:1:1) is commonly prepared by reacting diisopropylamine with n-butyllithium in the presence of tetrahydrofuran at low temperatures (0 to -78°C). The reaction proceeds as follows :

(CH3\text{(CH}_3(CH3​

Properties

Molecular Formula

C10H23LiNO

Molecular Weight

180.3 g/mol

InChI

InChI=1S/C6H15N.C4H8O.Li/c1-5(2)7-6(3)4;1-2-4-5-3-1;/h5-7H,1-4H3;1-4H2;

InChI Key

MACWUZNMKDMGGJ-UHFFFAOYSA-N

Canonical SMILES

[Li].CC(C)NC(C)C.C1CCOC1

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.